![molecular formula C20H20N4O5S B2441550 4-methoxy-5-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidine-1-carbonyl)-1-phenylpyridin-2(1H)-one CAS No. 2034490-43-0](/img/structure/B2441550.png)
4-methoxy-5-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidine-1-carbonyl)-1-phenylpyridin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-methoxy-5-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidine-1-carbonyl)-1-phenylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C20H20N4O5S and its molecular weight is 428.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Carbonic Anhydrase Inhibition
Research on arenesulfonyl-2-imidazolidinones, which share structural motifs with the compound of interest, has demonstrated their potential as inhibitors of carbonic anhydrase (CA), a critical enzyme involved in pH regulation within biological systems. These compounds, incorporating various moieties such as methyl, methoxy, and phenyl groups, have shown micromolar inhibition constants against human isoforms hCA I and hCA II, indicating potential therapeutic applications in managing conditions associated with CA activity (Abdel-Aziz et al., 2015).
Dopamine Receptor Affinity
Studies on imidazoazines and their analogues have identified compounds with high affinities and selectivities for D4 dopamine receptors. These compounds exhibit functional activities ranging from neutral antagonists to weak partial agonists, with specific derivatives inducing penile erection in vivo in rats, highlighting their potential in neurological research and therapy (Enguehard-Gueiffier et al., 2006).
Antiulcer Agents
Imidazo[1,2-a]pyridines substituted at the 3-position have been synthesized as potential antiulcer agents, demonstrating significant cytoprotective properties in ethanol and HCl-induced ulcer models. These findings suggest the compound's potential framework could be explored for developing new antisecretory and cytoprotective treatments (Starrett et al., 1989).
Antibacterial and Antifungal Activities
The synthesis of new 5-imino-4-thioxo-2-imidazolidinone derivatives and their evaluation for antibacterial and antifungal activities highlight the potential of structurally similar compounds in addressing infectious diseases. Some synthesized compounds showed significant activities, with particular derivatives demonstrating superior antimicrobial efficacy, indicating the compound of interest could be explored for similar applications (Ammar et al., 2016).
Synthesis and Reactivity
Research on the synthesis and reactivity of related heterocyclic compounds, such as imidazo[1,2-a]pyridines and pyridazinyl sulfonamide derivatives, underscores the compound's potential as a precursor in synthesizing novel organic molecules with diverse biological activities. These studies often focus on developing new synthetic methodologies and exploring the structure-activity relationships of these heterocycles, which could be relevant for the compound of interest in designing new drugs or research tools (Mohamed, 2007).
properties
IUPAC Name |
4-methoxy-5-[3-(1-methylimidazol-2-yl)sulfonylazetidine-1-carbonyl]-1-phenylpyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O5S/c1-22-9-8-21-20(22)30(27,28)15-11-23(12-15)19(26)16-13-24(14-6-4-3-5-7-14)18(25)10-17(16)29-2/h3-10,13,15H,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHQKNWPWNQJGOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1S(=O)(=O)C2CN(C2)C(=O)C3=CN(C(=O)C=C3OC)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.